Cas no 2171653-45-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid
• CAS No: 2171653-45-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6455562
• PubChem ID: 165567191
• Update Time: 2025-05-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid
• EN300-1524259
• 2171653-45-3
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamido]propanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-19(4)16-25(27(33)30(18(2)3)15-14-26(31)32)29-28(34)35-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24-25H,5,14-17H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： MRALQSSDMOKNJO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC(=O)O)C(C)C)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid

Exploring the Potential of 3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic Acid in Advanced Applications

The compound with CAS No. 2171653-45-3, known as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)hexanamidopropanoic acid, has garnered significant attention in the fields of organic chemistry and materials science. This molecule, characterized by its complex structure and functional groups, is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. The presence of the Fmoc group, along with the propanoic acid and hexanamide moieties, makes this compound a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a promising candidate for targeted therapies. Researchers have explored its ability to form self-assembled nanostructures, which can encapsulate therapeutic agents and release them in a controlled manner. These findings suggest that 3-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino derivatives could revolutionize the way drugs are delivered, enhancing efficacy while minimizing side effects.

In addition to its role in drug delivery, this compound has shown potential in the development of advanced biomaterials. Its compatibility with biological systems and ability to undergo specific chemical transformations make it ideal for applications such as tissue engineering and regenerative medicine. For instance, studies have demonstrated its use in creating biodegradable scaffolds that promote cell adhesion and proliferation. These scaffolds could be instrumental in advancing therapies for tissue repair and regeneration.

The synthesis of 3-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino derivatives has also been optimized in recent years. Chemists have developed efficient routes to prepare this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process, aligning with current trends toward sustainable chemistry.

Furthermore, this compound has found applications in analytical chemistry, particularly in peptide synthesis and purification. The Fmoc group's stability under certain reaction conditions allows for precise control during peptide assembly. This has led to its widespread use in solid-phase peptide synthesis (SPPS), where it serves as a reliable protecting group for amino acids. The integration of N-(propan-2-yl)hexanamide functionality further enhances its utility in this context.

Looking ahead, ongoing research is exploring the use of this compound in bioimaging and diagnostics. Its ability to fluoresce under specific conditions makes it a potential candidate for tracking biological processes at the molecular level. By incorporating this compound into imaging agents, scientists aim to develop tools that provide real-time insights into cellular activities, paving the way for early disease detection and personalized treatment strategies.

In conclusion, 3-2-{(9H-fluoren-9-yL)methoxycarbonyl}amino derivatives represent a class of compounds with diverse applications across multiple disciplines. From drug delivery to biomaterials and diagnostics, their versatility continues to drive innovative research. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.